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Compound of Interest

Compound Name: Egfr/her2/TS-IN-1

Cat. No.: B12409899

Get Quote

Compound Identity: EGFR/HER2/TS-IN-1 (Compound 4d) Primary Targets: EGFR, HER2,

Thymidylate Synthase (TS) Chemical Class: Thienopyrimidine / Quinazoline Hybrid Scaffold

Executive Summary
EGFR/HER2/TS-IN-1 represents a paradigm shift in polypharmacology, moving from "cocktail"

drug therapies to single-molecule multi-targeting. It is a synthetic small molecule designed to

simultaneously inhibit the ATP-binding pockets of receptor tyrosine kinases (EGFR and HER2)

and the folate-binding active site of Thymidylate Synthase (TS).

This triple-inhibition strategy addresses a critical resistance feedback loop: blocking

EGFR/HER2 often leads to compensatory upregulation of nucleotide synthesis pathways (via

E2F-1 mediated TS upregulation), while TS inhibition alone can trigger survival signaling

through EGFR. Compound 4d effectively "traps" the cancer cell by shutting down both the

proliferative signal (Kinase) and the DNA replication machinery (Synthase).

Chemical Biology & Mechanism of Action
The "Dual-Warhead" Pharmacophore
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The structural logic of Compound 4d relies on a hybrid scaffold—typically a thienopyrimidine or

quinazoline core—which mimics the adenine ring of ATP (for kinase inhibition) and the pteridine

ring of folates (for TS inhibition).

EGFR/HER2 Inhibition (IC50: 0.203 µM / 0.088 µM): The molecule occupies the ATP-binding

cleft of the kinase domain. It likely forms hydrogen bonds with the "hinge region" residues

(e.g., Met793 in EGFR), preventing autophosphorylation and downstream signaling

(RAS/RAF/MEK and PI3K/AKT).

Thymidylate Synthase Inhibition (IC50: 0.168 µM): The molecule competes with the cofactor

5,10-methylenetetrahydrofolate (CH2THF). By blocking TS, it halts the methylation of dUMP

to dTMP, leading to "thymineless death" and DNA damage.

Mechanistic Pathway Diagram
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Figure 1: Mechanism of Action. Compound 4d simultaneously blocks upstream receptor

signaling and downstream nucleotide biosynthesis, forcing metabolic collapse.

Synthesis & Development Strategy
The synthesis of Compound 4d typically follows a Gewald reaction strategy to form the

thiophene ring, followed by cyclization to the thienopyrimidine core.

Synthetic Route (Generalized Protocol)
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Gewald Reaction: Reaction of a ketone (e.g., cyclohexanone) with elemental sulfur and ethyl

cyanoacetate in the presence of a base (morpholine) to yield the 2-aminothiophene

intermediate.

Cyclization: The intermediate is refluxed with formamide or urea to close the pyrimidine ring,

forming the thienopyrimidine core.

Chlorination: Treatment with POCl₃ converts the oxo-group to a chloro-group, creating a

reactive handle at the C-4 position.

Nucleophilic Substitution: The 4-chloro intermediate is reacted with a specific aniline

derivative (bearing the "TS-targeting" moiety, often a sulfonamide or glutamate mimic) to

yield the final Compound 4d.

Structure-Activity Relationship (SAR)
C-4 Amino Group: Critical for ATP-mimicry; forms H-bonds with the kinase hinge region.

Hydrophobic Tail: Substituents on the aniline ring (e.g., halogens, bulky ethers) improve fit

into the hydrophobic pocket of HER2.

Electronic Effects: Electron-withdrawing groups (e.g., -NO₂, -CF3) on the pendant phenyl

ring often enhance TS binding affinity by increasing the acidity of interacting protons.

Experimental Protocols for Validation
To validate the triple-inhibitory profile of EGFR/HER2/TS-IN-1, the following self-validating

assay systems are required.

In Vitro Kinase Inhibition Assay (EGFR/HER2)
Objective: Quantify IC50 against purified kinases.

Method: FRET-based Kinase Assay (e.g., Z'-LYTE or LanthaScreen).

Protocol:

Prepare 384-well plates with purified EGFR and HER2 enzymes (0.2–0.5 ng/µL).
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Add Compound 4d in a 10-point serial dilution (start 10 µM).

Add ATP (at Km apparent) and FRET-peptide substrate.

Incubate for 1 hour at Room Temperature (RT).

Add Development Reagent (protease that cleaves non-phosphorylated peptide).

Read: Measure Fluorescence Ratio (Coumarin/Fluorescein).

Validation: Use Lapatinib as a positive control.

Calculation: Plot dose-response curve to derive IC50.

Thymidylate Synthase (TS) Catalytic Assay
Objective: Measure inhibition of dUMP to dTMP conversion.

Method: Spectrophotometric assay monitoring the oxidation of 5,10-

methylenetetrahydrofolate.

Protocol:

Reaction Mix: 50 mM TES buffer (pH 7.4), 25 mM MgCl₂, 6.5 mM HCHO, 1 mM EDTA, 75

mM 2-mercaptoethanol.

Substrates: Add 100 µM dUMP and 200 µM tetrahydrofolate.

Enzyme: Add purified human TS enzyme.

Inhibitor: Add Compound 4d (0.01 – 10 µM).

Read: Monitor absorbance decrease at 340 nm (oxidation of cofactor) over 10 minutes at

25°C.

Validation: Use Pemetrexed or 5-FU metabolite (FdUMP) as positive control.

Cell Viability & Apoptosis Induction (MCF-7)
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Objective: Confirm cytotoxic efficacy in HER2+ breast cancer cells.

Method: MTT Assay and Annexin V-FITC Flow Cytometry.

Protocol:

Seed MCF-7 cells (5,000 cells/well) in 96-well plates.

Treat with Compound 4d (0.01 – 100 µM) for 48 and 72 hours.

Add MTT reagent; incubate 4 hours; dissolve formazan in DMSO.

Read: Absorbance at 570 nm.

Flow Cytometry: Stain treated cells with Annexin V-FITC/PI to distinguish early vs. late

apoptosis.

Expected Result: Compound 4d should induce G2/M phase arrest (characteristic of TS

inhibition) and significant apoptosis at <1 µM.

Data Summary
Table 1: Inhibitory Profile of EGFR/HER2/TS-IN-1 (Compound 4d)[1]

Target IC50 (µM) Mechanism
Biological
Consequence

HER2 0.088 ATP-Competitive

Blocks

proliferation/survival

signaling (PI3K/AKT).

TS 0.168 Folate-Competitive

Depletes dTMP pool;

induces DNA damage

(Thymineless death).

EGFR 0.203 ATP-Competitive
Blocks mitogenic

signaling (RAS/RAF).

Table 2: Cellular Efficacy (MCF-7 Breast Cancer Lines)
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Assay Metric Result

Cytotoxicity IC50 0.693 µM

Cell Cycle Phase Arrest
G2/M Phase (indicative of DNA

replication stress)

Apoptosis Induction
Significant increase in Annexin

V+ cells at 10 µg/mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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